1-(5-Chlorothiophen-2-yl)-2-[(5-nitro-1,3-benzothiazol-2-yl)sulfanyl]ethanone

• Molecular Formula: C13H7ClN2O3S3
• Molecular Weight: 370.9 g/mol
• IUPAC Name: 1-(5-chlorothiophen-2-yl)-2-[(5-nitro-1,3-benzothiazol-2-yl)sulfanyl]ethanone
• InChI: InChI=1S/C13H7ClN2O3S3/c14-12-4-3-11(21-12)9(17)6-20-13-15-8-5-7(16(18)19)1-2-10(8)22-13/h1-5H,6H2
• InChI Key: PAFRWZPGXBGAOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])N=C(S2)SCC(=O)C3=CC=C(S3)Cl

Description

The compound 1-(5-Chlorothiophen-2-yl)-2-[(5-nitro-1,3-benzothiazol-2-yl)sulfanyl]ethanone features a chlorothiophen moiety linked via a thioether bridge to a nitro-substituted benzothiazole ring. This structure combines electron-withdrawing groups (chloro, nitro) with heterocyclic systems, making it a candidate for diverse biological applications, particularly in antimicrobial or antiparasitic drug development. Its design leverages the thioether linkage and aromatic heterocycles, common in bioactive molecules, to enhance target binding and stability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on Heterocyclic Rings

1-(5-Chlorothiophen-2-yl)-2-{[5-(4-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethanone ()

• Key Differences : Replaces the nitrobenzothiazole with a hydroxyphenyl-oxadiazole.
• The oxadiazole ring may offer weaker electron-withdrawing effects than benzothiazole, altering reactivity .

1-(5-Chlorothiophen-2-yl)-2-[[5-(2-methoxy-5-methylanilino)-1,3,4-thiadiazol-2-yl]sulfanyl]ethanone ()

• Key Differences: Features a thiadiazole ring substituted with methoxy and methylanilino groups.
• Impact : The methoxy and methyl groups enhance lipophilicity, favoring blood-brain barrier penetration. However, the absence of a nitro group may reduce electrophilic interactions critical for enzyme inhibition .

1-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone ()

• Key Differences : Contains dual oxadiazole rings with chlorophenyl and phenyl substituents.
• Impact : Dual oxadiazoles improve thermal stability but may reduce bioactivity due to decreased π-π stacking efficiency compared to benzothiazole systems .

Indolyl-3-ethanone-α-thioethers ()

• Structural Similarity : Nitro-substituted thioethers.
• Activity: Compounds like 1-(5-nitro-1H-indol-3-yl)-2-((4-nitrophenyl)thio)ethanone (pIC50 = 8.2129) outperformed chloroquine (pIC50 = 7.5528) in antimalarial assays.
• Relevance : The nitro group in the target compound may similarly enhance antiparasitic activity by stabilizing charge-transfer complexes with heme in Plasmodium .

1-(5-Mercapto-1,3,4-oxadiazol-2-yl)-2-(pyridine-2-ylamino)ethanone ()

• Structural Similarity : Thioether linkage and heterocyclic systems.
• Activity : Exhibited MIC values of 30.2–43.2 μg/cm³ against bacteria, suggesting thioethers and oxadiazoles synergize for antimicrobial effects. The target compound’s benzothiazole may further amplify this via stronger electron withdrawal .

Structural and Electronic Effects

Crystal Structure Insights ()

• 1-(4-Chlorophenyl)-2-{[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethanone: Crystallographic analysis via SHELX revealed tight packing via Cl···Cl and C–H···O interactions. The target compound’s nitro group could introduce additional dipole interactions, enhancing crystalline stability .

Trifluoromethyl-Pyridine Hybrid ()

• Structure: 1-(5-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}thiophen-2-yl)-2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethanone.
• Impact : The trifluoromethyl group increases metabolic stability, while pyridine aids hydrogen bonding. The target compound’s nitro group may offer similar stability but with higher reactivity .

Comparative Data Table

Compound Name	Heterocyclic Core	Key Substituents	Biological Activity	Key Advantage/Disadvantage
Target Compound	Benzothiazole	5-Nitro	Hypothesized antiparasitic	Strong electron withdrawal; high reactivity
1-(5-Chlorothiophen-2-yl)-2-{[5-(4-hydroxyphenyl)-oxadiazol-2-yl]sulfanyl}ethanone	Oxadiazole	4-Hydroxyphenyl	Unknown	Improved solubility; reduced lipophilicity
1-(5-Nitroindol-3-yl)-2-((4-nitrophenyl)thio)ethanone	Indole	5-Nitro, 4-nitrophenyl	pIC50 = 8.2129 (antimalarial)	High activity but potential toxicity
1-(4-Chlorophenyl)-2-{[5-(4-chlorophenyl)-oxadiazol-2-yl]sulfanyl}ethanone	Oxadiazole	Dual 4-chlorophenyl	Crystallographically stable	Enhanced hydrophobic interactions
1-(5-Trifluoromethylpyridinyl-methyl-thiophen-2-yl)-2-(oxadiazol-2-yl)sulfanyl-ethanone	Oxadiazole, Pyridine	Trifluoromethyl, pyridin-3-yl	Unknown	Metabolic stability; complex synthesis